ethyl (5Z)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate

• Molecular Formula: C28H28N2O4S
• Molecular Weight: 488.6 g/mol
• IUPAC Name: ethyl (5Z)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate
• InChI: InChI=1S/C28H28N2O4S/c1-6-34-28(32)25-26(31)24(35-27(25)29-21-9-7-17(2)8-10-21)16-20-15-18(3)30(19(20)4)22-11-13-23(33-5)14-12-22/h7-16,29H,6H2,1-5H3/b24-16-
• InChI Key: ACRHHXXLBKTPJW-JLPGSUDCSA-N
• Isomeric SMILES: CCOC(=O)C1=C(S/C(=C\C2=C(N(C(=C2)C)C3=CC=C(C=C3)OC)C)/C1=O)NC4=CC=C(C=C4)C
• SMILES: CCOC(=O)C1=C(SC(=CC2=C(N(C(=C2)C)C3=CC=C(C=C3)OC)C)C1=O)NC4=CC=C(C=C4)C

Description

Ethyl (5Z)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate is a chemical compound that has been synthesized for scientific research purposes. This compound has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of ethyl (ethyl (5Z)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
Ethyl (ethyl (5Z)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation, scavenge free radicals, and inhibit cancer cell growth. This compound has also been shown to have neuroprotective effects, which may make it useful in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl (ethyl (5Z)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate in lab experiments is its potential as a therapeutic agent. This compound has been shown to have several beneficial effects, which could make it useful in developing new treatments for various diseases. However, one limitation of using this compound is that its mechanism of action is not fully understood, which could make it difficult to develop targeted therapies.

Future Directions

There are several future directions for research on ethyl (ethyl (5Z)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate. One direction is to further investigate its mechanism of action, which could help to develop more targeted therapies. Another direction is to study its potential use in treating other diseases, such as diabetes and cardiovascular disease. Additionally, more research is needed to determine the optimal dosage and administration of this compound for therapeutic use.

Synthesis Methods

The synthesis of ethyl (ethyl (5Z)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate involves several steps. The first step is the synthesis of 2-(4-methylanilino)-4-oxothiophene-3-carboxylic acid. This is followed by the synthesis of 1-(4-methoxyphenyl)-2,5-dimethylpyrrole-3-carbaldehyde. The final step involves the condensation of these two compounds to form ethyl (ethyl (5Z)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate.

Scientific Research Applications

Ethyl (ethyl (5Z)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has been studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. This compound has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.